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Shanghai, China – December 13, 2025 – In the competitive landscape of textile manufacturing,

the selection of high-performance and cost-effective dyes is paramount. This guide provides a

comprehensive comparative analysis of Sulphur Red 6 against other prominent red dyes used

in the industry, specifically Reactive Red 195, Disperse Red 60, and Vat Red 1. This report is

tailored for researchers, scientists, and textile development professionals, offering a detailed

examination of performance characteristics based on standardized testing protocols, supported

by experimental data.

Executive Summary
Sulphur Red 6 is a sulphur dye commonly used for dyeing cellulosic fibers such as cotton,

viscose, and linen.[1][2] It is valued for its cost-effectiveness and good wash fastness.

However, its performance, particularly in terms of brightness and color fastness to light and

rubbing, varies when compared to other dye classes. Reactive dyes, such as Reactive Red

195, offer brilliant shades and excellent wet fastness properties due to the covalent bond they

form with the fiber.[3][4] Disperse dyes like Disperse Red 60 are the primary choice for

synthetic fibers, particularly polyester, offering high light fastness.[5][6] Vat dyes, including Vat

Red 1, are known for their exceptional all-around fastness properties, making them suitable for

textiles that require high durability.[7][8] This guide will delve into a quantitative comparison of

these dyes, outline the methodologies for their evaluation, and discuss their application and

environmental profiles.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1171680?utm_src=pdf-interest
https://www.benchchem.com/product/b1171680?utm_src=pdf-body
https://www.benchchem.com/product/b1171680?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven9798-sulphurred6.html
http://www.worlddyevariety.com/sulphur-dyes/sulphur-red-6.html
https://cymitquimica.com/cas/93050-79-4/
https://www.scribd.com/document/318117087/Reactive-Red-195
http://www.dyechemical.com/disperse-dyes/disperse-general-series/disperse-red-60.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-60.html
http://www.worlddyevariety.com/vat-dyes/vat-red-1.html
http://www.dimacolorgroup.com/product_detail_en/id/739.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Performance Data
The performance of Sulphur Red 6 and its alternatives was evaluated based on standardized

ISO test methods. The following tables summarize the key performance indicators for each dye

class.

Table 1: General Properties and Applications

Property Sulphur Red 6
Reactive Red
195

Disperse Red
60

Vat Red 1

C.I. Name Sulphur Red 6
Reactive Red

195
Disperse Red 60 Vat Red 1

CAS No. 1327-85-1[2] 93050-79-4[9] 17418-58-5[6] 2379-74-0[7]

Molecular

Formula
Not well-defined

C₃₁H₁₉ClN₇Na₅O

₁₉S₆[9]
C₂₀H₁₃NO₄[6]

C₁₈H₁₀Cl₂O₂S₂[7

]

Primary Fiber
Cotton, Viscose,

Linen[10]

Cotton, Viscose,

Linen[11]
Polyester[5]

Cotton, Viscose,

Silk[7]

Shade Bordeaux[2]
Bright Bluish

Red[12]

Bright Bluish

Red[13]

Bright Bluish

Pink/Red[7]

Table 2: Color Fastness Properties (ISO Standards)
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Fastness
Property

Test
Method

Sulphur
Red 6

Reactive
Red 195

Disperse
Red 60

Vat Red 1

Light

Fastness
ISO 105-B02 3-4[14] 5-6[9] 7[5]

4 (1/1 depth),

5-6 (2/1

depth)[8]

Washing

Fastness

(Color

Change)

ISO 105-C06 3-4[14] 4-5[9] 4-5[5] 5[7]

Washing

Fastness

(Staining)

ISO 105-C06 2-3[14]
4-5 (Cotton)

[9]
5 (Cotton)[5] 4-5[7]

Rubbing

Fastness

(Dry)

ISO 105-X12 - 4-5[15] 4-5[16] -

Rubbing

Fastness

(Wet)

ISO 105-X12 - 3-4[15] 4-5[16] -

Acid

Resistance
- 4[14] - - -

Alkali

Resistance
- 2[14] - - -

Perspiration

Fastness
ISO 105-E04 2-3[14] 4[9] - -

Sublimation

Fastness
ISO 105-P01 - - 5[16] -

Fastness ratings are on a scale of 1 to 5 for most tests (5 being excellent), and 1 to 8 for light

fastness (8 being excellent).[17]

Table 3: Dyeing Efficiency and Environmental Profile
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Parameter Sulphur Red 6
Reactive Red
195

Disperse Red
60

Vat Red 1

Typical

Exhaustion %

Moderate to

Good
70-90%[18][19] High High

Typical Fixation

%
Moderate 85-97%[15] - High

Key Effluent

Concern
Sulfide, high pH

High TDS (salts),

unfixed dye,

high/low pH

Surfactants,

dispersing

agents[20]

High pH,

reducing agents

Typical TDS in

Effluent (mg/L)
Variable 2950 - 3720[21]

Lower than ionic

dyes
Variable

Experimental Protocols
The data presented in this guide is based on standardized test methods from the International

Organization for Standardization (ISO). Below are the detailed methodologies for the key

experiments cited.

Color Fastness to Light (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).

Apparatus: A xenon-arc lamp fading apparatus.

Procedure: A specimen of the dyed textile is exposed to light from a xenon-arc lamp under

specified conditions of temperature and humidity. A part of the specimen is shielded to

provide an unexposed area for comparison. Simultaneously, a set of blue wool light fastness

standards are exposed.

Evaluation: The change in color of the exposed portion of the specimen is assessed by

comparing it with the unexposed portion. The assessment is done using the Grey Scale for

assessing change in colour. The light fastness rating is determined by identifying which of

the blue wool standards shows a similar amount of fading.
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Color Fastness to Washing (ISO 105-C06)
This test evaluates the resistance of the color of textiles to domestic or commercial laundering

procedures.

Apparatus: A laboratory washing machine (e.g., Launder-Ometer) capable of maintaining a

specified temperature.

Procedure: A dyed specimen is stitched between two pieces of undyed adjacent fabric (one

of the same fiber type and one of a different, specified type). The composite specimen is

then laundered in a solution containing a standard detergent under specified conditions of

temperature, time, and mechanical agitation. Stainless steel balls are added to provide

abrasive action.

Evaluation: After laundering and drying, the change in color of the dyed specimen is

assessed using the Grey Scale for assessing change in colour. The degree of staining on the

adjacent fabrics is evaluated using the Grey Scale for assessing staining.

Color Fastness to Rubbing (ISO 105-X12)
This method assesses the amount of color transferred from the surface of a colored textile to

other surfaces by rubbing.

Apparatus: A crockmeter (rubbing fastness tester).

Procedure: A dyed specimen is mounted on the base of the crockmeter. A white cotton

rubbing cloth is fixed to the rubbing finger. The test is performed under both dry and wet

conditions. For the wet test, the rubbing cloth is wetted to a specified moisture content. The

rubbing finger is then moved back and forth across the specimen for a specified number of

cycles with a constant downward force.

Evaluation: The amount of color transferred to the white rubbing cloth is assessed by

comparing it with the Grey Scale for assessing staining.

Visualization of Processes
To further elucidate the concepts discussed, the following diagrams illustrate the general

workflow of textile dyeing and the logical framework for dye selection.
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Caption: General workflow of the textile dyeing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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